Cas no 1004294-83-0 (Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate)

• Product name: Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate
• CAS No: 1004294-83-0
• MF: C₁₇H₂₃BO₄
• MW: 302.173125505447
• MDL: MFCD18761349
• CID: 4558710
• PubChem ID: 59165957

Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropane-1-carboxylate
• Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate
• methyl 1-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylate
• methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylate
• methyl 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxylate
• MFCD18761349
• methyl1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropane-1-carboxylate
• AKOS037643980
• 1004294-83-0
• AS-43745
• XPMIAPQNTQXJNU-UHFFFAOYSA-N
• Z1999528062
• SCHEMBL2034947
• methyl 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) phenyl)cyclopropanecarboxylate
• EN300-7408473

• MDL： MFCD18761349
• Inchi： 1S/C17H23BO4/c1-15(2)16(3,4)22-18(21-15)13-8-6-7-12(11-13)17(9-10-17)14(19)20-5/h6-8,11H,9-10H2,1-5H3
• InChI Key： XPMIAPQNTQXJNU-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC(=C2)C2(C(=O)OC)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 302.168939g/mol
• Monoisotopic Mass: 302.168939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 302.2g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 64-67℃
• Boiling Point: 327.7±22.0 °C at 760 mmHg
• Flash Point: 132.8±15.8 °C
• Refractive Index: 1.534
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate

Research Brief on Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate (CAS: 1004294-83-0)

Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate (CAS: 1004294-83-0) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of boron-containing therapeutics. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in drug discovery.

The compound's unique structure, featuring a cyclopropane ring and a boronic ester moiety, makes it a versatile building block for the design of novel inhibitors targeting enzymes such as proteases and kinases. In 2023, a study published in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potent kinase inhibitors, showing promising activity against cancer cell lines. The research emphasized the compound's role in enhancing the pharmacokinetic properties of the resulting drug candidates.

Another notable advancement involves the use of Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate in the development of boron neutron capture therapy (BNCT) agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into boron-rich compounds designed for targeted delivery to tumor cells. The study highlighted the compound's stability and bioavailability, which are critical for effective BNCT applications.

Recent synthetic methodologies have also focused on optimizing the preparation of this boronic ester. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective route for its synthesis, addressing previous challenges related to yield and purity. This advancement is expected to facilitate its broader adoption in industrial and academic research settings.

In conclusion, Methyl 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxylate (CAS: 1004294-83-0) continues to be a valuable tool in medicinal chemistry, with ongoing research uncovering new applications and synthetic strategies. Its role in drug discovery and therapeutic development underscores the importance of boronic esters in modern pharmaceutical science.